Cas no 1071929-03-7 (DL-Dapoxetine Hydrochloride)

• Product Name: DL-Dapoxetine Hydrochloride
• CAS No: 1071929-03-7
• MF: C₂₁H₂₄ClNO
• MW: 341.874364852905
• CID: 2131144
• PubChem ID: 22313133
• Update Time: 2025-05-24

DL-Dapoxetine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Dapoxteine HCL
• DL-Dapoxetine Hydrochloride
• (R)-Dapoxetine Hydrochloride
• (1S)-N,N-dimethyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine;hydrochloride
• Dapoxetina
• Benzenemethanamine, N,N-dimethyl-a-[2-(1-naphthalenyloxy)ethyl]-, hydrochloride (1:1) (ACI); N,N-Dimethyl-a-[2-(1-naphthalenyloxy)ethyl]benzenemethanamine hydrochloride; (+/-)-Dapoxetine hydrochloride; N,N-Dimethyl-3-(1-naphthoxy)-1-phenyl-1-propylamine hyd
• BD166673
• (S-(+)-N,N-Dimethyl-a-[2-(naphthalenyloxy)ethyl]benzenemethanamine hydrochloride
• Dapoxetine-d6Hydrochloride
• LY-210448 hydrochloride;(S)-N,N-dimethyl-1-phenyl-3-(1-naphthalenyloxy)propanamine hydrochloride
• (1S)-N,N-DIMETHYL-3-NAPHTHALEN-1-YLOXY-1-PHENYL-PROPAN-1-AMINE HYDROCHLORIDE
• DL-DapoxetineHydrochloride
• LS-14887
• SB17452
• dimethyl[3-(naphthalen-1-yloxy)-1-phenylpropyl]amine hydrochloride
• 1071929-03-7
• N,N-Dimethyl-alpha-[2-(1-naphthalenyloxy)ethyl]benzenemethanamine hydrochloride (1:1)
• Dl-dapoxetine hcl
• Dapoxetine Hydrochlorid Salt
• N,N-dimethyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine;hydrochloride
• DL-Dapoxetine hydrochloride- Bio-X
• BenzeneMethanaMine, N,N-diMethyl-alpha-[2-(1-naphthalenyloxy)ethyl]-

• Inchi： 1S/C21H23NO.ClH/c1-22(2)20(18-10-4-3-5-11-18)15-16-23-21-14-8-12-17-9-6-7-13-19(17)21;/h3-14,20H,15-16H2,1-2H3;1H
• InChI Key： IHWDIQRWYNMKFM-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC2C=CC=CC1=2)CCC(C1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 341.1546421g/mol
• Monoisotopic Mass: 341.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Additional information on DL-Dapoxetine Hydrochloride

DL-Dapoxetine Hydrochloride: A Comprehensive Overview

DL-Dapoxetine Hydrochloride (CAS No. 1071929-03-7) is a pharmaceutical compound that has garnered significant attention in the field of sexual health, particularly for its role in managing premature ejaculation (PE). This compound, chemically known as (±)-dapoxetine hydrochloride, belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and has been extensively studied for its efficacy and safety profile. Recent advancements in research have further elucidated its pharmacokinetics, therapeutic applications, and potential for addressing unmet medical needs.

The journey of DL-Dapoxetine Hydrochloride began with its development as a potential treatment for PE, a condition that affects millions of men worldwide. Unlike traditional SSRIs, which are primarily used for treating depression and anxiety, dapoxetine was specifically designed to address the challenges associated with PE. Its unique mechanism of action involves inhibiting the reuptake of serotonin, thereby prolonging the time to ejaculation and improving sexual performance. Recent clinical trials have demonstrated its superior efficacy compared to placebo, with patients reporting significant improvements in intravaginal ejaculation latency time (IELT) and overall satisfaction.

One of the most notable aspects of DL-Dapoxetine Hydrochloride is its rapid onset of action, which makes it an attractive option for men seeking immediate relief from PE symptoms. Unlike other SSRIs that require weeks to achieve therapeutic effects, dapoxetine can provide noticeable benefits within a short period. This characteristic has been validated by several studies published in reputable medical journals, further solidifying its position as a first-line treatment for PE.

The chemical structure of DL-Dapoxetine Hydrochloride plays a crucial role in its pharmacological properties. Its structure is closely related to other SSRIs but includes specific modifications that enhance its selectivity and bioavailability. These structural features contribute to its ability to cross the blood-brain barrier efficiently, ensuring optimal drug delivery to the central nervous system. Recent research has also explored the potential of modifying the molecular structure to improve its efficacy further or reduce side effects, paving the way for future innovations in this therapeutic area.

In terms of clinical applications, DL-Dapoxetine Hydrochloride has been approved by regulatory agencies such as the U.S. Food and Drug Administration (FDA) for the treatment of PE under specific conditions. Its use is typically recommended on-demand or as needed, making it a flexible option for patients who experience situational or variable PE symptoms. Emerging studies have also investigated its potential utility in other conditions characterized by serotonin dysregulation, such as certain types of anxiety disorders or mood disorders, although these applications remain experimental at this stage.

The safety profile of DL-Dapoxetine Hydrochloride is another critical factor that has contributed to its widespread adoption. While it shares some common side effects with other SSRIs, such as nausea, dizziness, and headache, these are generally mild and transient. Long-term studies have shown that dapoxetine is well-tolerated by most patients when used as directed. However, recent research has highlighted the importance of monitoring for rare but serious adverse events, such as serotonin syndrome or interactions with other medications that affect serotonin levels.

From a research perspective, DL-Dapoxetine Hydrochloride continues to be a focal point for scientists exploring novel therapeutic strategies for sexual health disorders. Advances in pharmacogenomics have enabled researchers to identify genetic markers that may predict individual responses to dapoxetine treatment, potentially leading to personalized medicine approaches in the future. Additionally, ongoing clinical trials are examining the compound's efficacy in diverse patient populations, including those with comorbid conditions or those who have not responded well to other treatments.

In conclusion, DL-Dapoxetine Hydrochloride represents a significant advancement in the management of premature ejaculation and holds promise for addressing other conditions linked to serotonin regulation. Its unique pharmacological properties, coupled with a favorable safety profile and rapid onset of action, make it an invaluable tool in modern sexual health care. As research continues to uncover new insights into its mechanisms and applications, DL-Dapoxetine Hydrochloride is poised to remain at the forefront of therapeutic innovation in this field.